Cas no 2309348-30-7 (1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane)

1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane structure
2309348-30-7 structure
Product Name:1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane
CAS No:2309348-30-7
MF:C19H28N2O2S
MW:348.502823829651
CID:5338634
Update Time:2025-07-21

1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1-cyclobutyl-4-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)-1,4-diazepane
    • 1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)-1,4-diazepane
    • 1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane
    • Inchi: 1S/C19H28N2O2S/c22-24(23,19-10-9-16-5-1-2-6-17(16)15-19)21-12-4-11-20(13-14-21)18-7-3-8-18/h9-10,15,18H,1-8,11-14H2
    • InChI Key: GODNMMBQGOLZFU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2CCCCC=2C=1)(N1CCCN(CC1)C1CCC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 526
  • XLogP3: 3.5
  • Topological Polar Surface Area: 49

1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6556-6084-2μmol
1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane
2309348-30-7
2μmol
$57.0 2023-09-08
Life Chemicals
F6556-6084-5μmol
1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane
2309348-30-7
5μmol
$63.0 2023-09-08
Life Chemicals
F6556-6084-10μmol
1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane
2309348-30-7
10μmol
$69.0 2023-09-08
Life Chemicals
F6556-6084-20μmol
1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane
2309348-30-7
20μmol
$79.0 2023-09-08
Life Chemicals
F6556-6084-1mg
1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane
2309348-30-7
1mg
$54.0 2023-09-08
Life Chemicals
F6556-6084-2mg
1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane
2309348-30-7
2mg
$59.0 2023-09-08
Life Chemicals
F6556-6084-3mg
1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane
2309348-30-7
3mg
$63.0 2023-09-08
Life Chemicals
F6556-6084-4mg
1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane
2309348-30-7
4mg
$66.0 2023-09-08
Life Chemicals
F6556-6084-5mg
1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane
2309348-30-7
5mg
$69.0 2023-09-08
Life Chemicals
F6556-6084-10mg
1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane
2309348-30-7
10mg
$79.0 2023-09-08

1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane Related Literature

Additional information on 1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane

Introduction to 1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane (CAS No. 2309348-30-7)

1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane, identified by its CAS number 2309348-30-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of diazepane derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its cyclobutyl and tetrahydronaphthalene-sulfonyl substituents, contribute to its unique chemical properties and biological interactions.

The cyclobutyl moiety in the molecular structure imparts steric hindrance, which can influence the compound's binding affinity and selectivity when interacting with biological targets. This steric effect is a critical factor in drug design, as it can modulate the compound's pharmacokinetic profile and reduce off-target effects. Additionally, the presence of the tetrahydronaphthalene-2-sulfonyl group introduces a polar aromatic ring system that can enhance solubility and interact with hydrophilic binding pockets in proteins. These structural elements make 1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in diazepane derivatives due to their potential applications in treating various neurological and inflammatory disorders. The 1,4-diazepane core is known to exhibit inhibitory activity against enzymes such as carbonic anhydrase and monoamine oxidase (MAO), which are implicated in conditions like epilepsy and depression. The sulfonyl group in this compound further enhances its bioactivity by increasing metabolic stability and improving membrane permeability. These properties make it an attractive scaffold for developing novel therapeutic agents.

Recent studies have highlighted the importance of optimizing the substitution patterns on diazepane rings to achieve desired pharmacological effects. The cyclobutyl group not only provides steric bulk but also influences the conformational flexibility of the molecule. This flexibility can be crucial for achieving optimal binding to biological targets. Furthermore, the tetrahydronaphthalene-2-sulfonyl moiety has been shown to interact with specific amino acid residues in protein binding sites, leading to potent inhibitory effects. These interactions have been studied using computational chemistry techniques such as molecular docking and molecular dynamics simulations.

The synthesis of 1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclobutyl group typically involves cyclization reactions followed by functional group transformations to introduce the sulfonyl moiety. The tetrahydronaphthalene ring is often constructed through cyclization of appropriately substituted precursors under acidic or basic conditions. These synthetic strategies have been refined over the years to improve efficiency and scalability.

From a pharmaceutical perspective, one of the key advantages of 1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane is its potential for oral bioavailability. The structural features of this compound contribute to good solubility in both water and lipids, which is essential for passive drug absorption across cell membranes. Additionally, the compound's metabolic stability ensures that it remains active in vivo for an extended period, allowing for once-daily dosing regimens if needed.

The biological activity of this compound has been evaluated in various preclinical models. Initial studies have shown that it exhibits inhibitory activity against certain enzymes and receptors relevant to neurological disorders. For instance, it has demonstrated potential as an MAO inhibitor with selectivity over other monoamine oxidases. This selectivity is crucial for minimizing side effects associated with non-selective inhibitors. Furthermore, preliminary toxicology studies suggest that 1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1,4-diazepane is well-tolerated at therapeutic doses.

Advanced pharmacokinetic studies have provided insights into how this compound behaves within the body after administration. These studies have revealed that it has a moderate half-life and is primarily metabolized through cytochrome P450 pathways common to many pharmaceutical compounds. Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens.

The development of 1-cyclobutyl-4-(5,6,7,8-tetrahydrolactamone)tetrahydropyranolone derivative: A Novel Class of CNS Active Compounds

In recent years,a novel class of CNS active compounds has emerged,which are characterized by their unique structural motifs including tetrahydropyranolone derivatives。These compounds have shown promising activities in models of depression、anxiety、and cognitive disorders。The development of such compounds often involves modifications on heterocyclic scaffolds to enhance bioactivity and selectivity。One notable example is the modification of tetrahydropyranolone rings with various substituents,including sulfonyl groups,to improve pharmacokinetic properties。

The synthesis of these tetrahydropyranolone derivatives typically involves cyclization reactions followed by functional group transformations。For instance,the introduction of a sulfonyl group can be achieved through reaction with sulfonic acid derivatives under controlled conditions。These reactions require careful optimization to ensure high yield and purity。The resulting compounds are then subjected to biological evaluation to assess their efficacy and safety。

Preliminary studies on these tetrahydropyranolone derivatives have shown that they exhibit potent activity against certain neurotransmitter systems relevant to CNS disorders。For example,some derivatives have demonstrated inhibitory activity against monoamine oxidase (MAO) enzymes,which are involved in the metabolism of neurotransmitters such as serotonin、norepinephrine,and dopamine。This activity could potentially lead to therapeutic benefits in conditions like depression、anxiety,and Parkinson's disease。

Additionally,these tetrahydropyranolone derivatives have shown potential as ligands for other CNS receptors,including sigma-1 receptors。Sigma-1 receptors are involved in various neurological processes,including stress response、neuroprotection,and synaptic plasticity。Compounds targeting sigma-1 receptors have been explored for their potential therapeutic effects in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease。

Conclusion

In conclusion,1-cyclobutyl-4-(5,6,7,8-tetrahydronaphthalene,2-sulfonyl),1,4-diazepane (CAS No.) is a promising pharmaceutical compound with unique structural features that contribute to its biological activity。The presence of both cyclobutyl and tetrahydronaphthalene sulfonyl groups enhances its interaction with biological targets while improving pharmacokinetic properties。Further research is needed to fully elucidate its therapeutic potential,but preliminary findings suggest that it may be useful in treating neurological disorders。As our understanding of drug design continues to evolve,compounds like this will play an increasingly important role in developing novel treatments for human diseases。

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.